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Compound of Interest

1-Tert-butyl 2-methyl pyrrolidine-
Compound Name:
1,2-dicarboxylate

Cat. No.: B180073

Technical Guide: 1-Tert-butyl 2-methyl
pyrrolidine-1,2-dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate, a key intermediate in
pharmaceutical and chemical research.

Core Chemical Properties

1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate, commonly known in the scientific
literature as N-Boc-L-proline methyl ester, is a protected amino acid derivative widely utilized in
organic synthesis. The tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom
enhances its stability and solubility in organic solvents, making it an invaluable building block in
peptide synthesis and the development of novel therapeutics.[1]

Physicochemical Data

The following table summarizes the key physicochemical properties of 1-Tert-butyl 2-methyl
pyrrolidine-1,2-dicarboxylate.
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Property Value Reference(s)
Molecular Formula C11H19NO4 [2]
Molecular Weight 229.27 g/mol [2]
Appearance C.:olf)rless to. light yellow clear 3]
liquid or solid
Melting Point 42-46 °C [4]
Boiling Point 135 °C at 16 mmHg [5]
Density 1.120 g/cm3 [2]
Refractive Index 1.45 [3]

Optical Rotation

[0]20/D -59° (c=1, CHCls)

[3]

Solubility

Slightly soluble in water.
Soluble in chloroform,

dichloromethane, ethyl

acetate, DMSO, and acetone.

[6]7]

Spectroscopic Data

The structural integrity of 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate is typically
confirmed using various spectroscopic techniques.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum is characterized by signals corresponding to the tert-
butyl group (a singlet around 1.4 ppm), the methyl ester group (a singlet around 3.7 ppm),
and the protons of the pyrrolidine ring (multiplets in the range of 1.8-4.5 ppm).

o 13C NMR: The carbon NMR spectrum shows characteristic peaks for the carbonyl carbons
of the Boc group and the methyl ester, as well as the carbons of the tert-butyl group and
the pyrrolidine ring.[8][9][10]

« Infrared (IR) Spectroscopy: The IR spectrum displays strong absorption bands for the
carbonyl groups of the Boc-protector and the methyl ester, typically in the range of 1680-
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1750 cm~1.[11]

e Mass Spectrometry (MS): Mass spectral analysis can be used to confirm the molecular
weight of the compound.

Experimental Protocols

The synthesis of 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate can be achieved
through a few different routes, primarily starting from L-proline. The following is a
representative experimental protocol.

Synthesis of 1-Tert-butyl 2-methyl pyrrolidine-1,2-
dicarboxylate

This two-step synthesis involves the esterification of L-proline followed by the protection of the
amine with a Boc group.

Step 1: Methyl Esterification of L-Proline

Suspend L-proline in methanol.

e Cool the suspension to 0 °C in an ice bath.

» Slowly add thionyl chloride dropwise while maintaining the temperature at 0 °C.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 24 hours.

 Remove the solvent under reduced pressure to obtain L-proline methyl ester hydrochloride
as a white solid.

Step 2: N-Boc Protection

o Dissolve the L-proline methyl ester hydrochloride in dichloromethane.

e Cool the solution to O °C.

» Add triethylamine to neutralize the hydrochloride salt.
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e Add di-tert-butyl dicarbonate (Boc20).
 Stir the reaction mixture at room temperature for 12 hours.

o Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and then
with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

Purification Protocol

Purification of the crude 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate is typically
performed using flash column chromatography.[12]

» Stationary Phase: Silica gel.
o Mobile Phase: A gradient of ethyl acetate in hexanes is commonly used.
e Procedure:
o Dissolve the crude product in a minimal amount of the mobile phase.
o Load the solution onto a silica gel column.
o Elute the column with the mobile phase, gradually increasing the polarity.
o Collect fractions and monitor by thin-layer chromatography (TLC).

o Combine the pure fractions and remove the solvent under reduced pressure to obtain the
purified product.

Biological Significance and Applications

1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate is a versatile building block in the
synthesis of a wide range of biologically active molecules. The pyrrolidine scaffold is a common
feature in many natural products and pharmaceuticals.[13]
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The primary application of this compound is in peptide synthesis, where it serves as a
protected proline residue. Proline's unique cyclic structure imparts significant conformational
constraints on peptides, influencing their secondary structure and biological activity.[1]

Furthermore, this compound is a key intermediate in the development of various therapeutic
agents, including:

Antiviral agents: As a precursor in the synthesis of inhibitors for viral enzymes.

Neuroprotective agents: Used in the synthesis of sodium channel blockers for the potential
treatment of ischemic stroke.[14]

Anticancer agents: The pyrrolidine ring is a scaffold in various cytotoxic compounds.[15]

PROTACs and ADCs: Its derivatives are used as linkers in Proteolysis Targeting Chimeras
(PROTACS) and Antibody-Drug Conjugates (ADCs).[16]

Visualized Workflows and Relationships
Synthesis Workflow
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Caption: Synthetic workflow for 1-Tert-butyl 2-methyl pyrrolidine-1,2-dicarboxylate.

Application in Drug Discovery
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Caption: Role as a versatile building block in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/pdf/Purification_of_N_Boc_Dolaproine_Methyl_Ester_Application_Notes_and_Protocols_for_Researchers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://pubmed.ncbi.nlm.nih.gov/23743284/
https://pubmed.ncbi.nlm.nih.gov/23743284/
https://acs.digitellinc.com/p/s/exploring-variations-of-pyrrolidine-2-ones-for-enhanced-biological-activity-poster-board-923-627959
https://acs.digitellinc.com/p/s/exploring-variations-of-pyrrolidine-2-ones-for-enhanced-biological-activity-poster-board-923-627959
https://www.medchemexpress.com/n-boc-cis-4-hydroxy-l-proline-methyl-ester.html
https://www.benchchem.com/product/b180073#1-tert-butyl-2-methyl-pyrrolidine-1-2-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b180073#1-tert-butyl-2-methyl-pyrrolidine-1-2-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b180073#1-tert-butyl-2-methyl-pyrrolidine-1-2-dicarboxylate-chemical-properties
https://www.benchchem.com/product/b180073#1-tert-butyl-2-methyl-pyrrolidine-1-2-dicarboxylate-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b180073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

